4-(2,5-dioxopyrrolidin-1-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C18H17N3O3S/c22-15-9-10-16(23)21(15)12-7-5-11(6-8-12)17(24)20-18-19-13-3-1-2-4-14(13)25-18/h5-8H,1-4,9-10H2,(H,19,20,24)
• InChI Key: FCHOXQYOHOWDEM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N=C(S2)NC(=O)C3=CC=C(C=C3)N4C(=O)CCC4=O
• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol

Description

4-(2,5-dioxopyrrolidin-1-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzamide, also known as TBOA, is a potent and selective inhibitor of glutamate transporters. Glutamate is the primary excitatory neurotransmitter in the central nervous system, and its transporters play a crucial role in regulating the extracellular concentration of glutamate. TBOA has been widely used in scientific research to study the physiological and pathological roles of glutamate transporters.

Scientific Research Applications

Heterocyclic Synthesis

Research in heterocyclic chemistry has explored the synthesis and reactivity of related compounds, focusing on creating diverse heterocyclic structures with potential biological and material applications. For example, the study by Mohareb et al. (2004) discusses the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and their reactivity towards various nitrogen nucleophiles to yield a variety of heterocyclic derivatives, including pyrazole and pyrimidine derivatives (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Anticancer and Antibacterial Agents

Novel compounds derived from related structures have been investigated for their biological activities. For instance, Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl and thiazolopyrimidine derivatives from visnaginone and khellinone, showing promising anti-inflammatory and analgesic activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Another study by Palkar et al. (2017) designed and synthesized analogs of 3-(4-substituted benzylideneamino)-N-(6-substituted-1,3-benzo[d]thiazol-2-yl)-4,5-dihydro-5-oxo-pyrazole-1-carboxamide, showing promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis (Palkar, Patil, Hampannavar, Shaikh, Patel, Kanhed, Yadav, & Karpoormath, 2017).

Antioxidant Activity

Compounds with antioxidant activity are crucial for various applications in pharmaceuticals and materials science. A study by Salem et al. (2015) utilized a tetrahydropyrimidine derivative for synthesizing fused heterocyclic compounds, including thiazolopyrimidines and pyrimidothiazolotriazine derivatives, to investigate their antioxidant activities (Salem, Farhat, Errayes, & Madkour, 2015).